4-(2-Bromoethyl)-2-fluoro-1-methoxybenzene

• IUPAC Name: 4-(2-bromoethyl)-2-fluoro-1-methoxybenzene
• InChI: InChI=1S/C9H10BrFO/c1-12-9-3-2-7(4-5-10)6-8(9)11/h2-3,6H,4-5H2,1H3
• InChI Key: XZVCZATZZWKEQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCBr)F
• Molecular Formula: C9H10BrFO
• DSSTOX Substance ID: DTXSID50695324
• Molecular Weight: 233.08 g/mol
• CAS No.: 404-89-7

Description

The compound “4-(2-Bromoethyl)-2-fluoro-1-methoxybenzene” is likely an organobromine compound. Organobromine compounds are organic compounds that have bromine atoms bonded to carbon atoms. They are used in a wide range of applications, including pharmaceuticals and flame retardants.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds such as “4-(2-Bromoethyl)phenol” have been synthesized via nucleophilic aromatic substitution of pentafluoropyridine (PFP) with 4-(2-bromoethyl)phenol.

Scientific Research Applications

1. Lithium-Ion Batteries

4-bromo-2-fluoromethoxybenzene (BFMB), a compound similar to 4-(2-Bromoethyl)-2-fluoro-1-methoxybenzene, has been explored as a bifunctional electrolyte additive for lithium-ion batteries. Research suggests it can form a polymer film at high voltages, providing overcharge protection and enhancing thermal stability while not affecting normal battery performance. This makes it a potential candidate for improving lithium-ion battery safety (Zhang Qian-y, 2014).

2. Organic Synthesis

The compound has been implicated in organic synthesis processes. For instance, it's involved in the cobalt-catalysed methoxycarbonylation of bromo-, fluoro-, and chlorobenzenes, leading to the synthesis of various fluorobenzoic acid derivatives. This indicates its role in facilitating complex chemical transformations (V. Boyarskiy et al., 2010).

3. Material Science

In material science, related compounds have been used in the synthesis of sterically protected diphosphene and fluorenylidenephosphine, which include low-coordinate phosphorus atoms. These compounds show how alterations in molecular structure, like the methoxy group, can impact the electronic properties of a material (Kozo Toyota et al., 2003).

4. Pharmaceutical Chemistry

In pharmaceutical chemistry, derivatives of this compound, like 2-fluoro-4-bromobiphenyl, are key intermediates in synthesizing anti-inflammatory and analgesic materials. This demonstrates the compound's relevance in drug synthesis and the broader pharmaceutical industry (Yanan Qiu et al., 2009).

5. Liquid Crystals

Additionally, compounds containing methoxy and fluoro groups have been used to develop new fluorene-based copolymers for potential use in light-emitting devices. This highlights its application in developing advanced materials for electronics and photonics (N. Cho et al., 2002).

Synthesis routes and methods

Procedure details

A mixture of resin bound triphenyl phosphine (polystyrene 2% cross linking, loading=3 mmol/g, 3 g, 9 mmol) and imidazole (0.48 g, 7.1 mmol) in DCM (30 mL) cooled on an ice bath was drop wise added Br2 (1.13 g, 7.1 mmol), whereupon a solution of 4-(2-hydroxy-ethyl)-2-fluoro-1-methoxy-benzene (1.0 g, 5.88 mmol) in DCM (5 mL) was added. The cooling bath was removed and the reaction mixture was stirred for 16 hs before the resin was filtered off. The resin was washed with DCM and the filtrate was concentrated in vacuo. The residue was purified using column chromatography (SiO2, heptane-EtAOc 95:5) to give 0.82 g of 4-(2-bromo-ethyl)-2-fluoro-1-methoxy-benzene